Cas no 365539-85-1 (Pentanoic acid, 5-nitro-4-oxo-, methyl ester)

• Product Name: Pentanoic acid, 5-nitro-4-oxo-, methyl ester
• CAS No: 365539-85-1
• MF: C₆H₉NO₅
• MW: 175.139362096786
• CID: 2824210
• PubChem ID: 11275323
• Update Time: 2025-04-21

Pentanoic acid, 5-nitro-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• DTXCID20411639
• DTXSID80460820
• 365539-85-1
• 5-nitrolevulinic acid methyl ester
• Pentanoic acid, 5-nitro-4-oxo-, methyl ester

• Inchi： 1S/C6H9NO5/c1-12-6(9)3-2-5(8)4-7(10)11/h2-4H2,1H3
• InChI Key： HEXJJZJTIZNFMA-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 175.04807239Da
• Monoisotopic Mass: 175.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 89.2Ų